Biaxially oriented polypropylene (BOPP) and uniaxially oriented polypropylene (UOPP) films were annealed. The effect of annealing temperature (Ta) on dielectric strength was studied. The electric breakdown strength (Eb) of BOPP and UOPP films changes in a quite different trend with the annealing process. Eb of BOPP films decreases with the increase in Ta, whereas Eb of UOPP films increases first and then decreases with Ta. The structural changes during annealing were investigated. The crystallinity rises with Ta, while the orientation degree and Eb show a similar trend with Ta. Although the crystallinity and crystal structure can affect Eb of polypropylene films, the orientation of chain segments has a much larger correlation with Eb. Our results indicate that the deterioration of the metallized BOPP film capacitor may originate from the orientation degree decrease of chain segments after experiencing high temperature.

Plastics are ubiquitous in our daily life. However, the use of petrochemical-based plastic as packaging materials causes the depletion of non-renewable resources, thereby leading to an increase in oil prices and economic crises. Moreover, these petrochemical plastics raise the issue of environmental pollution due to their non-biodegradability. Owing to this, there is a need to develop an alternative biodegradable and eco-friendly packing material. Agar, which is extracted from seaweeds, is one of the abundantly available polymers. However, moderate tensile strength and thermal stability restrict its application. As a step forward, agar/reduced graphene oxide (RGO) composites were prepared by in situ reduction of GO in the polymer matrix. The tensile strength of the composite was found to increase by 55% at 2% RGO loading. The electrical conductivity and thermal properties of the composite were also improved. The presence of conductivity suggested that apart from packaging, agar/RGO composites can also have potential applications as capacitor plates creating a supercapacitor and as electric field-induced wound healing material.

Background. Fixed prostheses often utilize the “All-on-four” technique, in which four implants are inserted into the jaw bone, and a framework supports them. Titanium is usually used in the fabrication of “All-on-four” parts, due to its superior mechanical properties; however, it has drawbacks such as aesthetic impairment, casting issues, stress shielding, and incompatibility with imaging techniques. These drawbacks have motivated researchers to find alternative materials such as polymers. Recently, the new polymeric material PEEK has a major role in most areas of dentistry, and therefore, it can represent an alternative biomaterial to overcome the drawbacks of titanium. The density of bone is expected to influence the choice of “All-on-four” materials. Purpose. This research applied finite-element investigations to evaluate the stresses on bone tissues and prosthetic parts in “All on four,” utilizing three assemblies of materials, in normal and low bone densities. These assemblies were titanium (Type 1), titanium/PEEK (Type 2), and PEEK (Type 3). Materials and Methods. A 3D Mandibular model was constructed with a fixed prosthesis, and three assemblies of materials were stimulated, under 300 N unilateral force. The von Mises stresses were computed for the prosthetic parts and mucosa, while the maximum and minimum principal stresses/strains were computed for bone tissues due to their brittle and ductile properties. Moreover, the displacements of implants were extracted to check the prosthesis stability. Results. Type 2 and Type 3 minimized the stresses on frameworks, implants, abutments, and bone tissues, however, increased the mucosal stress, in comparison to Type 1. In the low-density model, Type 3 was recommended to reduce the stresses/strains on bone tissues and decrease the implant displacement, avoiding bone failure and increasing prosthesis stability. Conclusions. The bone density influenced the choice of “All-on-four” assembly. Moreover, further research on PEEK implants and abutments is required in the future.

This study explored the effect of maleinized polybutadiene (MPB) on the mechanical properties of epoxy resins. Diglycidyl ether of bisphenol-A, an epoxy resin, was modified by incorporating MPB having different molecular weights in order to improve the fracture toughness and peel strength. MPB was mixed with epoxy resin at several concentrations (5, 10, and 15 phr), with the epoxy resin as the major phase and MPB as the minor phase. A comparative study was performed to investigate the influence of MPB on epoxy resins based on their molecular weight difference. Lap shear test results showed that the shear strength of the MPB-modified epoxy resins was superior to that of the neat epoxy resin. At 10 wt% MPB loading, the modified epoxy resin exhibited an 87% enhancement in T-peel strength relative to that of the neat epoxy resin. Moreover, the fracture energy of the modified epoxy system increased proportionally with the amount of MPB in the epoxy matrix. These results indicate that MPB incorporation is a simple and effective method for designing multifunctional epoxy resins, thus facilitating their industrial application in various spheres.

Investigating the curing kinetics of a fiber prepreg system is beneficial to the controlling of prepreg laminate curing process. In the present work, a dicyandiamide (DICY)-cured carbon fiber/epoxy prepreg system was investigated by non-isothermal differential scanning calorimetry (DSC) at 2, 5, 10, and 20°C/min to attain the glass transition temperature for uncured prepreg and fully cured sample, which were estimated to be 7.6°C and 106.2°C, respectively. The activation energy (Ea) of the prepreg system was evaluated by Kissinger and Ozawa methods, and Friedman method was also employed to reveal the evolution of Ea as a function of curing degree. The kinetic parameters were determined by fitting the average Ea value obtained by Friedman method into Málek methodology, and the two parameters Šesták–Berggren model was found to best describe the curing kinetic of the prepreg system. The preexponential factor was calculated to be  min−1, with the overall reaction order at nearly 2.5. The prediction curves, based on Friedman method and autocatalytic model, were in good agreement with the experimental data.

Electrospinning technology is famous for its simple preparation, and accurate and easy control of process parameters. It is widely used in ultrafine filtration membrane and biological tissue engineering support. Polycaprolactone (PCL) and poly(butylene succinate) (PBS) have good biocompatibility and are commonly used materials in electrospinning. In this study, the relationship between the electrospun sample, process parameters, and spinning solution of PCL/PBS blend system was systematically studied in an electrospinning experiment. The morphology characteristics, thermodynamic properties, and microstructure of the electrospun sample were screened by scanning electron microscopy, thermogravimetric analysis, differential scanning calorimetry, and X-ray diffraction. The optimum conditions of electrospinning with high practical value were obtained.

In order to design and fabricate a novel hollow square tube (HST) for ram structure in machine tools, the hybrid HST with sandwich walls based on steel skins and unidirectional carbon fiber-reinforced polymer (CFRP) composite core is proposed. A detailed co-cured fabrication method with embedded fiber Bragg grating (FBG) sensors for residual strains/stresses determination in a hybrid metal–composite structure is presented. Results reveal that the hybrid HST has undergone complex residual strain history, and the strain rate is about 10 times the cooling rate. The tensile strains in the dwell stage transform into compressive strains in the cooling stage due to the mismatch of the coefficients of thermal expansion of the steel plates and the CFRP composite. A comparison of the residual strains in the cooling phase obtained by FBG sensors with those obtained by theoretical calculation is carried out. Furthermore, the dynamic characteristics of the hybrid HST and the steel HST are tested. The results showed that the damping of the hybrid HST is 586% higher than that of the steel HST, while the hybrid HST has a lower first natural frequency (4.6% reduction) and mass (15.9% weight reduction). The influence of co-cure temperature and cooling rate on the size and state of the residual strains is analyzed, which might be helpful to guide the manufacturing of sandwich structures in machine tools. This novel hybrid HST may be used for online health monitoring and safety evaluation to build intelligent machine tools structures.

In the present scenario like COVID-19 pandemic, to maintain physical distance, the gait-based biometric is a must. Human gait identification is a very difficult process, but it is a suitable distance biometric that also gives good results at low resolution conditions even with face features that are not clear. This study describes the construction of a smart carpet that measures ground response force (GRF) and spatio-temporal gait parameters (STGP) using a polymer optical fiber sensor (POFS). The suggested carpet contains two light detection units for acquiring signals. Each unit obtains response from 10 nearby sensors. There are 20 intensity deviation sensors on a fiber. Light-emitting diodes (LED) are triggered successively, using the multiplexing approach that is being employed. Multiplexing is dependent on coupling among the LED and POFS sections. Results of walking experiments performed on the smart carpet suggested that certain parameters, including step length, stride length, cadence, and stance time, might be used to estimate the GRF and STGP. The results enable the detection of gait, including the swing phase, stance, stance length, and double supporting periods. The suggested carpet is dependable, reasonably priced equipment for gait acquisition in a variety of applications. Using the sensor data, gait recognition is performed using genetic algorithm (GA) and particle swarm optimization (PSO) technique. GA- and PSO-based gait template analyses are performed to extract the features with respect to the gait signals obtained from polymer optical gait sensors (POGS). The techniques used for classification of the obtained signals are random forest (RF) and support vector machine (SVM). The accuracy, sensitivity, and specificity results are obtained using SVM classifier and RF classifier. The results obtained using both classifiers are compared.

This study evaluates the effects of lengths and reinforcement ratio of Raphia vinifera fibres (RVFs) on the physical and mechanical properties of an epoxy matrix composite. Three volume fractions (20%, 30%, and 40%) and three lengths (5, 10, and 15 mm) of fibres were used to produce the composite, and the samples were subjected to the absolute and apparent density, porosity, water absorption rate, and tensile and flexural strength. The probability of failure of the composite is described by the means of two-factor Weibull model. In addition, a theoretical approach to predict mechanical characteristics based on empirical models was carried out. The results show that the addition of RVF decreases the density of the composite, while the porosity and absorption rate increase. The mechanical test shows that the tensile and flexural stress and Young’s modulus of the composite are lowered compared to those of the resin alone. Multivariate analysis of variance (MANOVA) and Tukey test showed that fibre lengths and reinforcement ratio significantly lower the mechanical properties of the composite. The distribution of strength and Young’s modulus follows Weibull’s law. Furthermore, the Cox–Krenkel mathematical model has the best approximated model for the experimental results after the tensile test. Based on these results, this material could be used as reinforcement parts for vehicle backrests or interior decoration in the construction industry.

In the past few years, a new passion for the growth of biodegradable polymers based on elements derived from natural sources has been getting much attention. Natural fiber-based polymer matrix composites offer weight loss, reduction in cost and carbon dioxide emission, and recyclability. In addition, natural fiber composites have a minimal impact on the environment in regards to global warming, health, and pollution. Polylactic acid (PLA) is one of the best natural resource polymers available among biodegradable polymers. Natural fiber–reinforced PLA polymer composites have been extensively researched by polymer researchers to compete with conventional polymers. The type of fiber used plays a massive part in fiber and matrix bonds and, thereby, influences the composite’s mechanical properties and thermal properties. Among the various natural fibers, low density, high strength bamboo fibers (BF) have attracted attention. PLA and bamboo fiber composites play a vital character in an extensive range of structural and non-structural applications. This review briefly discussed on currently developed PLA-based natural bamboo fiber–reinforced polymer composites concentrating on the property affiliation of fibers. PLA polymer–reinforced natural bamboo fiber used to establish composite materials, various composite fabrication methods, various pretreatment methods on fibers, their effect on mechanical properties, as well as thermal properties and applications on different fields of such composites are discussed in this study. This review also presents a summary of the issues in the fabrication of natural fiber composites.